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Compound of Interest

Compound Name: 2-Iodobutane, (2S)-

Cat. No.: B8253716 Get Quote

Welcome to the technical support center for researchers, scientists, and drug development

professionals. This guide provides troubleshooting advice and frequently asked questions

(FAQs) to help you overcome challenges related to steric hindrance in nucleophilic attacks on

2-iodobutane, a common secondary alkyl halide substrate.

Frequently Asked Questions (FAQs)
Q1: My nucleophilic substitution reaction on 2-
iodobutane is proceeding very slowly. What is the
primary cause?
A1: The primary cause is likely steric hindrance at the reaction center. 2-Iodobutane is a

secondary alkyl halide. For a bimolecular nucleophilic substitution (SN2) reaction to occur, the

nucleophile must attack the carbon atom bearing the iodine from the backside.[1] The presence

of two alkyl groups (a methyl and an ethyl group) attached to this carbon creates a crowded

environment that physically obstructs this backside attack.[2][3] This crowding raises the

energy of the transition state, slowing down the reaction rate compared to a primary alkyl

halide.[2][4]

The diagram below illustrates the crowded, five-coordinate transition state that the nucleophile

must navigate.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b8253716?utm_src=pdf-interest
https://www.reddit.com/r/chemhelp/comments/ovndqg/effect_of_steric_hindrance_on_nucleophiles/
https://chem.libretexts.org/Courses/Purdue/Purdue%3A_Chem_26605%3A_Organic_Chemistry_II_(Lipton)/Chapter_10._Nucleophilic_Substitution/10.4%3A_Effect_of_sterics_on_Sn2_reactions
https://www.chemistrysteps.com/steric-hindrance-in-sn2-and-sn1-reactions/
https://chem.libretexts.org/Courses/Purdue/Purdue%3A_Chem_26605%3A_Organic_Chemistry_II_(Lipton)/Chapter_10._Nucleophilic_Substitution/10.4%3A_Effect_of_sterics_on_Sn2_reactions
https://chem.libretexts.org/Courses/Brevard_College/CHE_202%3A_Organic_Chemistry_II/04%3A_Substitution_and_Elimination_reactions/4.05%3A_Factors_affecting_the_SN2_Reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8253716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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